Cas no 2946-39-6 ((2R,3R,4S,5R)-2-(6-amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

• Product Name: (2R,3R,4S,5R)-2-(6-amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• CAS No: 2946-39-6
• MF: C₁₀H₁₂BrN₅O₄
• MW: 346.137380599976
• MDL: MFCD00005733
• CID: 84537
• PubChem ID: 96544
• Update Time: 2025-04-18

(2R,3R,4S,5R)-2-(6-amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-2-(6-Amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 8-BROMOADENINE-9-BETA-D-RIBOFURANOSIDE
• 6-AMINO-8-BROMOPURINE RIBOSIDE
• (2R,3R,4S,5R)-2-(6-AMINO-8-BROMO-PURIN-9-YL)-5-HYDROXYMETHYL-TETRAHYDRO-FURAN-3,4-DIOL
• 8-BROMO-D-ADENOSINE
• 6-Amino-8-bromopurine riboside, 8-Bromoadenine-9-β-D-ribofuranoside
• 8-Bromoadenosine
• 8-Bromo-Adenosine
• 8-Br-A
• 8-Bromoadenine-9-β-D-ribofuranoside
• NSC 79213
• (2R,3R,4S,5R)-2-(6-amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• Adenosine, 8-bromo-
• GBA
• EN300-212333
• A819926
• AM84901
• HG1277
• (2R,3R,4S,5R)-2-(6-amino-8-bromo-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• DTXSID001021364
• NSC-79213
• NS00049146
• Q27105621
• DS-4670
• VJUPMOPLUQHMLE-UUOKFMHZSA-N
• 2946-39-6
• Z2065682349
• (4S,2R,3R,5R)-2-(6-amino-8-bromopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• BDBM50454084
• CHEMBL1775009
• AKOS001715167
• SR-01000147759-1
• Adenosine, 8-bromo
• SCHEMBL440925
• EINECS 220-959-0
• 8-bromadenosine
• 8-Bromoadenosine, powder
• 85C9T4TXH2
• MFCD00005733
• BP-58688
• UNII-85C9T4TXH2
• SR-01000147759
• 8-Bromo Adenosine
• CHEBI:2312
• Bromoadenosine
• (2R,3R,4S,5R)-2-(6-amino-8-bromopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• Adenosine, 8-bromo-(8CI)(9CI)
• Adenosine, 8-bromo-(8CI)

• MDL： MFCD00005733
• Inchi： 1S/C10H12BrN5O4/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,13,14)/t3-,5-,6-,9-/m1/s1
• InChI Key： VJUPMOPLUQHMLE-UUOKFMHZSA-N
• SMILES： BrC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O
• BRN： 627737

Computed Properties

• Exact Mass: 345.00700
• Monoisotopic Mass: 345.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.8171 (rough estimate)
• Melting Point: 210-212 °C (dec.)(lit.)
• Boiling Point: 717.7°C at 760 mmHg
• Flash Point: 387.8°C
• Refractive Index: 1.6400 (estimate)
• Solubility: Soluble in DMSO, and DMF. Insoluble in water.,
• Water Partition Coefficient: Soluble in DMSO, and DMF. Insoluble in water.
• PSA: 139.54000
• LogP: -0.63630
• Solubility: Not determined
• Sensitiveness: Air Sensitive

(2R,3R,4S,5R)-2-(6-amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S22
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8 °C
• Safety Term：26-36-24/25-22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents